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Dichloride

CAS No.: 121899-81-8

Cat. No.: B048044

Get Quote

Organobismuth chemistry has garnered significant attention due to bismuth's low cost, low

toxicity, and environmentally benign nature compared to other heavy metals.[1][2] Among the

diverse classes of organobismuth compounds, pentavalent species like Tris(2-
methoxyphenyl)bismuth Dichloride stand out. This compound, with its central bismuth atom

coordinated to three 2-methoxyphenyl groups and two chloride ions, is a versatile

organometallic reagent.[3] It serves as a valuable tool in various scientific domains, showing

potential as a catalyst in organic synthesis and as a precursor for advanced materials.[3][4]

Notably, its structure has made it a candidate for investigation in medicinal chemistry, including

anti-cancer research.[3]

This guide provides a comprehensive, in-depth exploration of the synthesis of Tris(2-
methoxyphenyl)bismuth Dichloride, designed for researchers and professionals in chemistry

and drug development. We will delve into the mechanistic underpinnings of the synthetic

pathway, provide detailed experimental protocols, and explain the causality behind critical

experimental choices.
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Synthetic Strategy: A Two-Stage Pathway
The synthesis of Tris(2-methoxyphenyl)bismuth Dichloride is efficiently achieved through a

robust, two-step process. This common strategy for preparing triarylbismuth(V) dihalides

involves:

Formation of a Trivalent Precursor: The synthesis of the triarylbismuthine, Tris(2-

methoxyphenyl)bismuth, via the Grignard reaction. This step establishes the core carbon-

bismuth bonds.

Oxidative Addition: The subsequent chlorination of the trivalent Tris(2-

methoxyphenyl)bismuth to yield the final, stable pentavalent product, Tris(2-
methoxyphenyl)bismuth Dichloride.[5][6]

This pathway leverages well-established, high-yielding organometallic reactions to build the

target molecule.
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Step 1: Grignard Reaction

Step 2: Oxidative Addition
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Caption: Stepwise formation of the triarylbismuthine via Grignard reaction.

Experimental Protocol: Tris(2-methoxyphenyl)bismuth
Causality & Trustworthiness:This protocol is built on the principle of self-validation. The success

of a Grignard reaction hinges on the rigorous exclusion of atmospheric moisture and protic

solvents, which would instantly quench the highly basic Grignard reagent. [7]Therefore, all

glassware must be oven-dried, and the reaction must be conducted under a dry, inert

atmosphere (e.g., Nitrogen or Argon).
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Materials:

Magnesium turnings

Iodine crystal (for initiation)

2-Bromoanisole

Bismuth(III) Chloride (BiCl₃)

Anhydrous Diethyl Ether or Tetrahydrofuran (THF)

Saturated aqueous Ammonium Chloride (NH₄Cl) solution

Procedure:

Apparatus Setup: Assemble a three-necked round-bottom flask equipped with a reflux

condenser, a pressure-equalizing dropping funnel, and a nitrogen/argon gas inlet. Ensure all

glassware is thoroughly oven-dried and cooled under a stream of inert gas.

Grignard Reagent Preparation:

Place magnesium turnings in the flask. Add a single small crystal of iodine (this helps

activate the magnesium surface).

Prepare a solution of 2-bromoanisole in anhydrous ether in the dropping funnel.

Add a small portion (~10%) of the 2-bromoanisole solution to the magnesium. The

reaction is initiated when the brownish iodine color fades and the solution becomes cloudy

and begins to gently reflux. [7]If the reaction does not start, gentle warming may be

required.

Once initiated, add the remaining 2-bromoanisole solution dropwise at a rate that

maintains a steady reflux. After the addition is complete, continue to stir the mixture for 1-2

hours to ensure complete formation of the Grignard reagent.

Reaction with Bismuth(III) Chloride:
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In a separate flask, prepare a suspension of BiCl₃ in anhydrous ether.

Cool the freshly prepared Grignard reagent solution in an ice-water bath.

Transfer the BiCl₃ suspension to the dropping funnel and add it dropwise to the stirred,

cooled Grignard solution. This addition is exothermic and should be controlled to prevent

overheating. A precipitate will form.

After the addition is complete, remove the ice bath and allow the reaction mixture to stir at

room temperature overnight.

Workup and Isolation:

Cool the reaction mixture again in an ice bath. Slowly and carefully quench the reaction by

adding saturated aqueous NH₄Cl solution dropwise through the dropping funnel. [8]This

will hydrolyze any unreacted Grignard reagent and inorganic salts.

Transfer the mixture to a separatory funnel. Separate the organic layer. Extract the

aqueous layer two more times with diethyl ether.

Combine the organic extracts, dry over anhydrous magnesium sulfate (MgSO₄), filter, and

remove the solvent under reduced pressure to yield the crude Tris(2-

methoxyphenyl)bismuth, which can be used in the next step without further purification.

Part 2: Synthesis of Tris(2-methoxyphenyl)bismuth
Dichloride
With the trivalent precursor in hand, the final step involves increasing the oxidation state and

coordination number of the bismuth center. This is achieved through an oxidative addition

reaction.

Mechanism: Oxidative Addition
Oxidative addition is a fundamental process in organometallic chemistry where a metal

complex is oxidized, and its coordination number increases. [9]In this case, the lone pair on the

bismuth(III) center of the triarylbismuthine attacks a chlorinating agent. The chlorine molecule

(or its equivalent) adds across the metal center, breaking the Cl-Cl bond and forming two new
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Bi-Cl bonds. This process formally oxidizes the bismuth from a +3 to a +5 oxidation state.

[10]The resulting organobismuth(V) compound typically adopts a trigonal bipyramidal geometry.

[5]

Experimental Protocol: Tris(2-methoxyphenyl)bismuth
Dichloride
Causality & Trustworthiness:The choice of chlorinating agent is critical for safety and control.

While chlorine gas can be used, a solution of sulfuryl chloride (SO₂Cl₂) in an inert solvent is a

more manageable and quantifiable liquid reagent that provides a controlled source of

electrophilic chlorine.

Materials:

Crude Tris(2-methoxyphenyl)bismuth (from Part 1)

Sulfuryl Chloride (SO₂Cl₂)

Anhydrous Toluene or Benzene

Hexane

Procedure:

Dissolution: Dissolve the crude Tris(2-methoxyphenyl)bismuth from the previous step in a

minimal amount of anhydrous toluene.

Chlorination:

Cool the solution in an ice-water bath to 0 °C.

Prepare a solution of one equivalent of sulfuryl chloride (SO₂Cl₂) in anhydrous toluene.

Add the SO₂Cl₂ solution dropwise to the stirred, cooled bismuthine solution. The reaction

is typically rapid. The product, being less soluble, often begins to precipitate as a white or

off-white solid.

Isolation and Purification:
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After the addition is complete, stir the mixture at 0 °C for an additional 30 minutes.

Isolate the precipitated solid by vacuum filtration.

Wash the solid with cold hexane to remove any unreacted starting material and soluble

impurities.

The product can be further purified by recrystallization from a suitable solvent system

(e.g., toluene/hexane or dichloromethane/hexane) to yield pure, crystalline Tris(2-
methoxyphenyl)bismuth Dichloride.

Data Presentation and Properties
Summarizing the key properties of the final product is essential for identification and

application.

Property Data Source(s)

Molecular Formula C₂₁H₂₁BiCl₂O₃ [11][12]

Molecular Weight 601.28 g/mol [11][12]

Appearance
White to light yellow powder or

crystal
[11]

CAS Number 121899-81-8 [11][12]

Melting Point 183 °C (decomposes)

Synonyms
Dichlorotris(2-

methoxyphenyl)bismuth

Safety and Handling
Professional diligence in handling the chemicals involved in this synthesis is paramount.

General Precautions: All manipulations should be performed in a well-ventilated chemical

fume hood. Personal Protective Equipment (PPE), including safety goggles, lab coat, and

appropriate chemical-resistant gloves, must be worn.
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Reagent Hazards:

Ethers (Diethyl Ether, THF): Highly flammable and volatile. Work away from ignition

sources.

Grignard Reagents: Extremely reactive with water, air (oxygen), and protic solvents.

Handle exclusively under an inert atmosphere.

Sulfuryl Chloride: Corrosive and reacts violently with water. Handle with extreme care.

Organobismuth Compounds: The final product is a skin and serious eye irritant. [11]

[12]Avoid inhalation and direct contact.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing
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